Cas no 311313-08-3 (Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester)

Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester structure
311313-08-3 structure
Product Name:Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester
CAS No:311313-08-3
MF:C19H17NO3S
MW:339.408183813095
CID:1452150
Update Time:2024-08-25

Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester
    • Inchi: 1S/C19H17NO3S/c1-3-23-19(21)15-6-4-13(5-7-15)17-12-24-18(20-17)14-8-10-16(22-2)11-9-14/h4-12H,3H2,1-2H3
    • InChI Key: ARJNDXDOFPAHSA-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(C2=CSC(C3=CC=C(OC)C=C3)=N2)C=C1

Computed Properties

  • Exact Mass: 339.09301

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 512.3±60.0 °C(Predicted)
  • PSA: 48.42
  • pka: 1.63±0.10(Predicted)

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